Cas no 705288-16-0 (Benzeneacetonitrile, a-hydroxy-2-methoxy-4-methyl-)

Benzeneacetonitrile, a-hydroxy-2-methoxy-4-methyl- structure
705288-16-0 structure
Product Name:Benzeneacetonitrile, a-hydroxy-2-methoxy-4-methyl-
CAS No:705288-16-0
MF:C10H11NO2
MW:177.199842691422
CID:557456
Update Time:2022-07-27

Benzeneacetonitrile, a-hydroxy-2-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a-hydroxy-2-methoxy-4-methyl-
    • Mandelonitrile,2-methoxy-4-methyl- (5CI)
    • Hydroxy(2-methoxy-4-methylphenyl)acetonitrile
    • Mandelonitrile, 2-methoxy-4-methyl- (5CI)
    • Benzeneacetonitrile, α-hydroxy-2-methoxy-4-methyl-
    • Inchi: 1S/C10H11NO2/c1-7-3-4-8(9(12)6-11)10(5-7)13-2/h3-5,9,12H,1-2H3
    • InChI Key: MVSMMXHYTYMWIS-UHFFFAOYSA-N
    • SMILES: C(#N)C(C1=CC=C(C)C=C1OC)O

Computed Properties

  • Exact Mass: 177.079
  • Monoisotopic Mass: 177.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.2A^2
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